3-methyl-N-{5-methyl-2-[(phenoxyacetyl)amino]phenyl}benzamide

• IUPAC Name: 3-methyl-N-[5-methyl-2-[(2-phenoxyacetyl)amino]phenyl]benzamide
• InChI: InChI=1S/C23H22N2O3/c1-16-7-6-8-18(13-16)23(27)25-21-14-17(2)11-12-20(21)24-22(26)15-28-19-9-4-3-5-10-19/h3-14H,15H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: FGQRNUGKUSPDCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(C=CC(=C2)C)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

3-methyl-N-{5-methyl-2-[(phenoxyacetyl)amino]phenyl}benzamide is an organic compound with a complex structure that includes multiple aromatic rings and functional groups. This compound is of interest in various fields of chemistry and pharmacology due to its potential biological activities and applications in synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-N-{5-methyl-2-[(phenoxyacetyl)amino]phenyl}benzamide typically involves multiple steps, including the formation of intermediate compounds. One common synthetic route involves the following steps:

Formation of Phenoxyacetyl Intermediate: The reaction begins with the acylation of phenol using phenoxyacetyl chloride in the presence of a base such as pyridine.

Amination: The phenoxyacetyl intermediate is then reacted with 5-methyl-2-aminophenylamine to form the corresponding amide.

Final Coupling: The final step involves coupling the amide with 3-methylbenzoic acid using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a catalyst like DMAP (4-dimethylaminopyridine).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-methyl-N-{5-methyl-2-[(phenoxyacetyl)amino]phenyl}benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

3-methyl-N-{5-methyl-2-[(phenoxyacetyl)amino]phenyl}benzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-methyl-N-{5-methyl-2-[(phenoxyacetyl)amino]phenyl}benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

N-methyl-N-phenylbenzamide: A simpler analog with similar structural features but lacking the phenoxyacetyl and additional methyl groups.

Phenoxyacetamide derivatives: Compounds with similar phenoxyacetyl groups but different amine or benzamide moieties.

Uniqueness

3-methyl-N-{5-methyl-2-[(phenoxyacetyl)amino]phenyl}benzamide is unique due to its specific combination of functional groups and aromatic rings, which confer distinct chemical and biological properties